Cas no 941957-28-4 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 941957-28-4
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5500826
• PubChem ID: 18587222
• Update Time: 2025-06-14

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2833-0039
• 941957-28-4
• AKOS024471416
• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-(4-(2,4-dimethylphenyl)thiazol-2-yl)isoxazole-5-carboxamide
• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C15H13N3O2S/c1-9-3-4-11(10(2)7-9)12-8-21-15(17-12)18-14(19)13-5-6-16-20-13/h3-8H,1-2H3,(H,17,18,19)
• InChI Key： ZCTCPQZQLNPXBC-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=NO2)=O)=NC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 299.07284784g/mol
• Monoisotopic Mass: 299.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.3Ų

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941957-28-4)

The compound N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941957-28-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole and oxazole rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. This article delves into its properties, synthesis, and emerging applications while addressing common queries from the scientific community.

One of the most frequently searched questions about CAS No. 941957-28-4 revolves around its synthetic pathway. The compound is typically synthesized through multi-step organic reactions, involving the condensation of 2,4-dimethylphenyl derivatives with thiazole and oxazole precursors. Recent advancements in green chemistry have also explored eco-friendly synthesis methods, aligning with the growing demand for sustainable practices in chemical manufacturing. This aligns with the broader trend of environmentally friendly synthesis, a hot topic in modern research.

Another area of interest is the biological activity of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide. Preliminary studies suggest its potential as a kinase inhibitor, which could have implications in cancer therapy and inflammatory diseases. The compound's ability to modulate specific enzymatic pathways has sparked curiosity among researchers, particularly in the context of drug discovery. This ties into the broader discussion of targeted therapies, a highly searched topic in medical and pharmaceutical forums.

From a structural perspective, the presence of both thiazole and oxazole rings in the molecule contributes to its stability and bioavailability. These heterocyclic rings are known for their electron-rich properties, which facilitate interactions with biological macromolecules. This structural insight is crucial for researchers working on molecular design and structure-activity relationships (SAR), two keywords frequently searched in academic databases.

In the agrochemical sector, CAS No. 941957-28-4 has been explored for its potential as a pesticide intermediate. Its mechanism of action, which may involve disrupting pest metabolism, aligns with the industry's shift toward eco-friendly pest control solutions. This resonates with the increasing public interest in sustainable agriculture and reduced chemical footprints, topics that dominate environmental and agricultural discussions.

Looking ahead, the future of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide lies in its adaptability to various research domains. Whether in pharmaceutical development or agrochemical innovation, its versatility makes it a compound worth watching. As more studies emerge, the scientific community continues to search for answers about its mechanisms of action, toxicity profiles, and industrial scalability—all of which are critical for its commercial viability.

In conclusion, CAS No. 941957-28-4 represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to sustainable agriculture, highlight its relevance in contemporary research. By addressing common search queries and aligning with trending topics like green chemistry and targeted therapies, this article aims to provide a comprehensive yet accessible overview of this promising compound.